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Compound of Interest

Acetyl Angiotensinogen (1-14),
Compound Name: i
porcine

cat. No.: B12373205

A Comparative Guide to Commercial Sources of
Acetyl Angiotensinogen (1-14), Porcine

For researchers and professionals in drug development, the quality and performance of
synthetic peptides are critical for reliable and reproducible experimental outcomes. Acetyl
Angiotensinogen (1-14), porcine, a key substrate in the Renin-Angiotensin System (RAS), is
available from several commercial suppliers. This guide provides an objective comparison of
different commercial sources of this peptide, supported by a summary of their product
specifications and representative experimental protocols for performance evaluation.

Product Comparison

The selection of a suitable commercial source for Acetyl Angiotensinogen (1-14), porcine,
depends on various factors, including purity, stability, and biological activity. The following table
summarizes the product specifications from several prominent suppliers.
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Storage of

. . . Storage of Molecular
Supplier Purity Lyophilized ) .
Solution Weight (Da)
Powder
-20°C for 36
AdooQ -20°C for 1
o >99% (HPLC)[1] months 1801.05
Bioscience ] month[1]
(desiccated)[1]
Elabscience >95%]2] -20°C[2] Not specified 1801.1
MedChemExpres N N
Not specified -20°C Not specified 1801.05[3]
s
Echelon -20°C or N
o >96%[4] Not specified 1757
Biosciences below[4]
Thermo Scientific N N - N
Not specified Not specified Not specified Not specified

Chemicals

Note: Data is based on information available on the suppliers' websites. For the most current

and detailed specifications, it is recommended to consult the product datasheets directly.

Experimental Protocols

To ensure the quality and performance of Acetyl Angiotensinogen (1-14), porcine, a series of

validation experiments are recommended. The following are detailed methodologies for key

experiments.

Purity and Identity Verification by HPLC and Mass
Spectrometry

Objective: To confirm the purity and molecular identity of the peptide from different commercial

sources.

Materials:

» Acetyl Angiotensinogen (1-14), porcine from different suppliers

o Acetonitrile (ACN), HPLC grade
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Trifluoroacetic acid (TFA)

Ultrapure water

HPLC system with a C18 column

Mass spectrometer (e.g., ESI-MS)
Protocol:

o Sample Preparation: Reconstitute the lyophilized peptide in ultrapure water to a final
concentration of 1 mg/mL.

e HPLC Analysis:
o Inject 10 pL of the peptide solution onto a C18 reverse-phase column.

o Use a linear gradient of mobile phase A (0.1% TFA in water) and mobile phase B (0.1%
TFA in ACN). A typical gradient would be from 5% to 95% B over 30 minutes.

o Monitor the elution profile at 214 nm and 280 nm.
o Calculate the purity based on the area of the main peak relative to the total peak area.
e Mass Spectrometry Analysis:

o Infuse the peptide solution directly into the mass spectrometer or analyze the collected
major peak from the HPLC.

o Acquire the mass spectrum in positive ion mode.

o Compare the observed molecular weight with the theoretical molecular weight of Acetyl
Angiotensinogen (1-14), porcine (C87H125N21021, MW: 1801.05 Da).

In Vitro Renin Activity Assay

Objective: To assess the biological activity of Acetyl Angiotensinogen (1-14), porcine, by
measuring its cleavage by the enzyme renin.
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Materials:

Acetyl Angiotensinogen (1-14), porcine from different suppliers

Recombinant human renin

Renin assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, 1200 mM NacCl)

HPLC system with a C18 column

Stop solution (e.g., 10% TFA)
Protocol:

e Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing renin
assay buffer, a known concentration of the peptide substrate, and recombinant human renin.

 Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes).
e Reaction Termination: Stop the reaction by adding the stop solution.
e Product Analysis:

o Analyze the reaction mixture by reverse-phase HPLC.

o Identify and quantify the product peak corresponding to the cleaved fragment (Angiotensin

).

o The activity is determined by the rate of product formation.

Stability Assessment

Objective: To evaluate the stability of the peptide in solution under different storage conditions.
Protocol:

o Sample Preparation: Reconstitute the peptide in a suitable buffer (e.g., PBS) to a known
concentration.
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o Storage Conditions: Aliquot the peptide solution and store at different temperatures (e.g.,
4°C, -20°C, and -80°C) for various time points (e.g., 1 week, 1 month, 3 months). Include
freeze-thaw cycles for a subset of aliquots.

e Analysis: At each time point, analyze the purity and integrity of the peptide using HPLC as
described in the purity verification protocol.

o Data Evaluation: Compare the purity of the stored samples to the initial purity to determine
the degradation rate under each condition.

Visualizations
Renin-Angiotensin System Signaling Pathway

The following diagram illustrates the central role of angiotensinogen in the Renin-Angiotensin
System (RAS).
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Caption: The Renin-Angiotensin System (RAS) cascade.

Experimental Workflow for Comparison
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The logical workflow for a comprehensive comparison of different commercial sources of
Acetyl Angiotensinogen (1-14), porcine is depicted below.
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Caption: Workflow for comparing commercial peptide sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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